3-Tert-butyl-5-methylhex-3-en-1-yne

• CAS No.: 919516-12-4
• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: 3-tert-butyl-5-methylhex-3-en-1-yne
• InChI: InChI=1S/C11H18/c1-7-10(8-9(2)3)11(4,5)6/h1,8-9H,2-6H3
• InChI Key: HIONMBRCBDCAOY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C=C(C#C)C(C)(C)C

Description

3-Tert-butyl-5-methylhex-3-en-1-yne is an organic compound with the molecular formula C11H18. It consists of 18 hydrogen atoms and 11 carbon atoms . This compound is characterized by the presence of a tert-butyl group, a methyl group, and a hex-3-en-1-yne structure, making it a unique molecule in organic chemistry .

Preparation Methods

The synthesis of 3-Tert-butyl-5-methylhex-3-en-1-yne can be achieved through various synthetic routes. One common method involves the reaction of a suitable alkyne precursor with a tert-butyl group and a methyl group under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

3-Tert-butyl-5-methylhex-3-en-1-yne undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and reagents used .

Scientific Research Applications

3-Tert-butyl-5-methylhex-3-en-1-yne has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it may be studied for its potential biological activities and interactions with biological targets. In industry, it can be used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 3-Tert-butyl-5-methylhex-3-en-1-yne involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used. Further research is needed to fully elucidate the detailed mechanism of action .

Comparison with Similar Compounds

3-Tert-butyl-5-methylhex-3-en-1-yne can be compared with other similar compounds, such as other alkynes and alkenes with tert-butyl and methyl groups. Its uniqueness lies in its specific structure and the presence of both a tert-butyl group and a hex-3-en-1-yne structure, which may confer distinct chemical and physical properties .

List of Similar Compounds::

• 3-Tert-butyl-5-methylhex-3-en-1-ol
• 3-Tert-butyl-5-methylhex-3-en-1-amine
• 3-Tert-butyl-5-methylhex-3-en-1-thiol